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Compound of Interest

Compound Name: Sodium 4-methylbenzenesulfonate

Cat. No.: B147522 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the stability and recommended storage

conditions for Sodium 4-methylbenzenesulfonate (also known as sodium p-toluenesulfonate

or sodium tosylate). Adherence to these guidelines is critical for maintaining the compound's

integrity, purity, and performance in research and development applications.

Physicochemical Properties
Sodium 4-methylbenzenesulfonate is a white, water-soluble solid.[1] Its fundamental

properties are summarized below, providing a baseline for understanding its handling and

storage requirements.

Property Value

Appearance White to off-white crystalline powder[2][3][4][5]

Molecular Formula C₇H₇NaO₃S[6]

Molecular Weight 194.19 g/mol [6]

Melting Point >300°C[2][4][6]

Boiling Point 400°C at 760 mmHg[2][6]

Solubility
Soluble in water, alcohol, and ether; insoluble in

benzene[2][4]
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Chemical Stability and Reactivity
General Stability: Sodium 4-methylbenzenesulfonate is generally considered stable under

recommended storage conditions.[3][4][6] However, its stability is contingent on controlling

specific environmental factors.

Hygroscopicity: A primary stability concern is the compound's hygroscopic nature, meaning it

readily absorbs moisture from the atmosphere.[4][7] This can lead to clumping, degradation,

and inaccuracies in weighing and solution preparation. When preparing solutions, it is noted

that hygroscopic DMSO can significantly impact the solubility of the product, and newly opened

DMSO is recommended.[7]

Incompatibilities: To prevent hazardous reactions and degradation, the compound must be

stored away from:

Strong oxidizing agents[3][4][8]

Strong acids and alkalis[6]

Strong reducing agents[6]

Decomposition:

Thermal Decomposition: While the melting point is high, decomposition can occur at

elevated temperatures or under fire conditions, emitting toxic fumes, including carbon

monoxide (CO), carbon dioxide (CO₂), and sulfur oxides (SOx).[6][8]

Chemical Decomposition: Heating the salt in the presence of a strong base can result in

desulfonation, yielding p-cresol after acidic workup.[1]

Recommended Storage Conditions
Proper storage is paramount for preserving the chemical integrity of Sodium 4-
methylbenzenesulfonate. The recommendations vary based on whether the compound is in

solid form or in solution.
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Form Condition
Temperatur
e

Duration
Atmospher
e

Key
Considerati
ons

Solid Long-Term 4°C[6][7] -

Under

nitrogen,

away from

moisture[6][7]

Keep

container

tightly sealed

in a cool,

well-

ventilated

area.[6]

Solid General
Store below

+30°C[2][4][5]
- -

Avoid direct

sunlight and

sources of

ignition.[6]

Solid Shipping
Room

Temperature
< 2 weeks[6] - -

In Solvent Long-Term -80°C
Up to 6

months[6][7]

Stored under

nitrogen,

away from

moisture[6][7]

Use freshly

opened, non-

hygroscopic

solvents for

preparation.

[7]

In Solvent Short-Term -20°C
Up to 1

month[6][7]

Stored under

nitrogen,

away from

moisture[6][7]

Use within

one month to

ensure

stability.[7]

Experimental Protocols for Stability Assessment
While specific, detailed experimental protocols for this compound are not readily available in

the provided search results, a generalized workflow for assessing a key stability parameter—

hygroscopicity—can be described.

Generalized Protocol for Hygroscopicity Assessment:
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Preparation: Dry the Sodium 4-methylbenzenesulfonate sample in a vacuum oven at a

specified temperature (e.g., 50°C) until a constant weight is achieved. This ensures the

removal of any pre-existing moisture.

Initial Measurement: Accurately weigh the dried sample (W_initial) on an analytical balance.

Exposure: Place the weighed sample in a controlled humidity chamber set to a specific

relative humidity (RH), for example, 75% RH.

Monitoring: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), remove the sample

and quickly re-weigh it (W_t).

Data Analysis: Calculate the percentage of weight gain at each time point using the formula:

Weight Gain (%) = [(W_t - W_initial) / W_initial] * 100.

Conclusion: Plot the percentage of weight gain against time to determine the rate and extent

of moisture absorption, thereby quantifying the compound's hygroscopicity.
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Fig. 1: Generalized workflow for hygroscopicity assessment.

Logical Framework for Ensuring Stability
The stability of Sodium 4-methylbenzenesulfonate is directly influenced by several

environmental factors. The following diagram illustrates the logical relationship between these

factors, their potential for causing degradation, and the corresponding storage strategies

required to maintain the compound's integrity.
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Fig. 2: Key factors influencing the stability of the compound.

By understanding these relationships, researchers can proactively implement the correct

storage and handling procedures, thereby ensuring the reliability and reproducibility of their

experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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